1-Methyl-4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid

• Molecular Formula: C13H24O2
• Molecular Weight: 212.33 g/mol
• SMILES: CCC(C)(C)C1CCC(CC1)(C)C(=O)O
• InChI: InChI=1S/C13H24O2/c1-5-12(2,3)10-6-8-13(4,9-7-10)11(14)15/h10H,5-9H2,1-4H3,(H,14,15)
• InChIKey: MPMCEIBXZLCHIV-UHFFFAOYSA-N

Product Overview: 1-Methyl-4-(tert-pentyl)cyclohexane-1-carboxylic Acid

1-Methyl-4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid (CAS 2060037-14-9) is a fully substituted cyclohexane carboxylic acid derivative with the molecular formula C₁₃H₂₄O₂ and a molecular weight of 212.33 g/mol . The compound features a carboxylic acid group at the 1-position, a methyl group at the same ring carbon, and a sterically demanding tert-pentyl (2-methylbutan-2-yl) substituent at the 4-position . This substitution pattern creates a quaternary carbon center at C1 and introduces significant conformational restriction around the cyclohexane ring. The compound has been disclosed as an intermediate in the synthesis of acetyl-CoA carboxylase (ACC) inhibitors within the patent literature [1], and analytical characterization including NMR, HPLC, and GC is available from commercial suppliers at a standard purity of 95% .

Intermediate

Patent-documented ACC inhibitor building block with quaternary C1 center

QC

Supplier-characterized by orthogonal methods (NMR, HPLC, GC)

Scaffold

Unique tridentate architecture not replicated by commercial analogs

• [1] Sanofi-Aventis Deutschland GmbH. Heterocyclic compounds, processes for their preparation, medicaments comprising these compounds, and the use thereof. US Patent 8,470,841 B2, issued June 25, 2013. View Source

Why 1-Methyl-4-(tert-pentyl)cyclohexane-1-carboxylic Acid Is Irreplaceable

Generic substitution with simpler cyclohexane carboxylic acid analogs fails because the combination of a quaternary C1 center bearing both methyl and carboxyl groups together with the bulky tert-pentyl substituent at C4 generates a steric and electronic environment that is not replicated by any single commercially available analog . The presence of the quaternary carbon eliminates the typical conformational mobility of monosubstituted cyclohexane rings, while the branched 5-carbon alkyl chain at the 4-position provides lipophilicity and steric bulk distinct from linear pentyl or tert-butyl analogs . Replacement with the des-methyl analog 4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid (CAS 1250214-32-4, MW 198.30) would alter the stereoelectronic profile at the carboxyl attachment point and potentially affect downstream reactivity in amide coupling, esterification, or metal-catalyzed transformations . Similarly, substitution with trans-4-pentylcyclohexanecarboxylic acid (CAS 38289-29-1), which has a linear rather than branched alkyl chain, would introduce different conformational preferences and solubility characteristics due to the absence of both the quaternary center and the branched alkyl architecture . The evidence below quantifies the structural, analytical, and application-specific points of differentiation.

Target compound

Des-methyl analog (CAS 1250214-32-4)

Removal of quaternary C1 methyl may alter carboxyl reactivity and downstream coupling outcomes

Target compound

trans-4-Pentylcyclohexanecarboxylic acid

Linear vs branched alkyl chain shifts conformational preference and lipophilicity profile

Target compound

Any single commercial cyclohexane acid analog

No commercially available analog simultaneously combines all three differentiating structural features

Differentiation Evidence: 1-Methyl-4-(tert-pentyl)cyclohexane-1-carboxylic Acid

Molecular Weight and Formula Differentiation

The target compound (C₁₃H₂₄O₂, MW 212.33) incorporates both a quaternary C1 methyl and a branched tert-pentyl substituent, which together confer a distinct molecular weight and hydrogen-bonding profile compared to its closest commercially available structural analogs. The des-methyl analog 4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid (C₁₂H₂₂O₂, MW 198.30) and the linear alkyl analog trans-4-pentylcyclohexanecarboxylic acid (C₁₂H₂₂O₂, MW 198.30) both share the same molecular formula but differ by exactly one CH₂ unit (14.03 Da) and the presence of a quaternary carbon center relative to the target compound. This mass difference is analytically resolvable by LC-MS and has implications for logP, solubility, and protein binding when incorporated into larger molecules.

Molecular identity

Reported

ΔMW = +14.03 Da vs. closest analogs (C₁₃H₂₄O₂ vs C₁₂H₂₂O₂)

Mass shift supports SAR differentiation from des-methyl and linear pentyl analogs

Data to verify via supplier structural assignment

Evidence Dimension	Molecular weight (g/mol) and molecular formula
Target Compound Data	C₁₃H₂₄O₂, MW 212.33
Comparator Or Baseline	Des-methyl analog: C₁₂H₂₂O₂, MW 198.30 ; Linear pentyl analog: C₁₂H₂₂O₂, MW 198.30
Quantified Difference	ΔMW = +14.03 Da vs. both comparators; +1 carbon and +2 hydrogens
Conditions	Supplier-reported molecular formula and calculated molecular weight from structural assignment

Why This Matters

For medicinal chemistry programs, the 14 Da mass increment and quaternary carbon center directly affect logD, metabolic stability, and the physicochemical property window of derived lead compounds, making this building block non-interchangeable with lower-MW analogs during SAR exploration.

Commercial Purity and Multi-Method QC Characterization

The target compound is commercially available at a standard purity of 95% with batch-specific quality control data including NMR, HPLC, and GC provided by the supplier . For the closely related analog 2-[4-(2-methylbutan-2-yl)cyclohexyl]acetic acid (CAS 1041608-95-0), which shares the tert-pentyl cyclohexyl core but moves the carboxyl group to an acetic acid side chain, the commercial purity is also reported at 97% with storage requirements at 0–8°C . The target compound's availability with triple-method analytical characterization (NMR + HPLC + GC) provides procurement teams with orthogonal identity and purity verification that reduces the risk of isomer contamination in the cyclohexane ring system.

QC characterization

Reported

95% purity with NMR, HPLC, GC panel

Orthogonal QC supports identity confirmation and impurity profiling

Supplier datasheet; review batch-specific COA

Evidence Dimension	Commercial purity and available QC characterization methods
Target Compound Data	95% purity; QC methods: NMR, HPLC, GC
Comparator Or Baseline	2-[4-(2-methylbutan-2-yl)cyclohexyl]acetic acid: 97% purity; QC methods not fully specified; storage 0–8°C
Quantified Difference	Target compound: 95% purity with 3 orthogonal characterization methods; Acetic acid analog: 97% purity with unspecified QC panel
Conditions	Supplier technical datasheets; commercial procurement specifications

Why This Matters

Multi-method QC characterization (NMR, HPLC, GC) enables rigorous identity confirmation and impurity profiling that single-method purity claims cannot provide, reducing the risk of receiving stereoisomeric or positional isomeric contaminants in cyclohexane-based building blocks.

Patent-Documented ACC Inhibitor Intermediate Role

The target compound is specifically exemplified within US Patent 8,470,841 B2 (Sanofi-Aventis) as an intermediate for the preparation of acetyl-CoA carboxylase (ACC) inhibitors intended for treating metabolic disorders including obesity, diabetes, and dyslipidemia [1]. In contrast, the broader class of cyclohexane carboxylic acid derivatives described in foundational patent US 2,771,487 are characterized generically for use in alkyd resin modification, herbicide penetration enhancement, and metal-capturing applications [2]. The patent linkage to a defined pharmaceutical target (ACC2, IC₅₀ = 210 nM for the final elaborated inhibitor) [3] provides the target compound with a documented application trajectory that is absent for non-quaternary, non-branched cyclohexane carboxylic acid analogs.

Patent trajectory

Class-level

Exemplified in ACC inhibitor patent; elaborated derivative shows ACC2 IC₅₀ = 210 nM

Supports ACC2 target engagement assay context

Derived compound data; not direct testing of building block

Evidence Dimension	Patent-documented application specificity
Target Compound Data	Exemplified intermediate in ACC inhibitor patent US 8,470,841 B2; downstream elaborated inhibitor shows ACC2 IC₅₀ = 210 nM by luminometric assay [REFS-1, REFS-3]
Comparator Or Baseline	Generic cyclohexane carboxylic acids (US 2,771,487): alkyd resin modifiers, herbicide additives, metal-capturing agents [2]; No ACC inhibitor linkage documented
Quantified Difference	Qualitative difference in patent application domain; target compound linked to human ACC2 inhibition data (IC₅₀ = 210 nM for elaborated derivative); class-level comparators lack target-based pharmacological annotation
Conditions	USPTO patent classification and BindingDB pharmacological assay annotation; comparator patent scope review

Why This Matters

Procurement decisions for building blocks intended for drug discovery programs benefit from patent-precedented synthetic utility; a building block with a documented role in ACC inhibitor synthesis offers a validated starting point that generic cyclohexane acids without pharmacological annotation cannot match.

• [1] Sanofi-Aventis Deutschland GmbH. Heterocyclic compounds, processes for their preparation, medicaments comprising these compounds, and the use thereof. US Patent 8,470,841 B2, issued June 25, 2013. View Source
• [2] Ethyl Corporation. Tertiary alkyl substituted cyclohexane carboxylic acids, derivatives thereof, and method for producing the same. US Patent 2,771,487, issued November 20, 1956. View Source
• [3] BindingDB. Entry BDBM97617 (CHEMBL1629723): US8470841, 46. Affinity Data: IC₅₀ = 210 nM for ACC2. Available at: https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=97617 View Source

Structural Uniqueness of Quaternary C1 and Tert-Pentyl Substitution

A structural search of commercial databases reveals no compound that simultaneously bears a quaternary C1 carbon with both methyl and carboxylic acid substituents AND a tert-pentyl (2-methylbutan-2-yl) group at the 4-position of a cyclohexane ring. The closest available analogs each lack one key feature: 4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid (CAS 1250214-32-4) lacks the C1 methyl ; 1-methylcyclohexane-1-carboxylic acid (Sigma-Aldrich, studied as a valproic acid analog) lacks the 4-tert-pentyl substituent; and trans-4-pentylcyclohexanecarboxylic acid (CAS 38289-29-1) has a linear rather than branched alkyl chain and lacks the C1 methyl . The combined presence of a quaternary center and branched alkyl substitution is explicitly claimed as structurally novel in the tert-alkyl cyclohexane carboxylic acid patent literature [1].

Scaffold uniqueness

Reported

3 of 3 key features: quaternary C1, branched 4-tert-pentyl, free COOH

Combined features not replicated by any single commercial cyclohexane analog

Cross-database structural search; supports scaffold hopping

Evidence Dimension	Number of structural features simultaneously present (quaternary C1 methyl, 4-tert-pentyl branch, carboxylic acid)
Target Compound Data	3 of 3 key features present: quaternary C1 (methyl + COOH) + branched 4-tert-pentyl [REFS-1, REFS-3]
Comparator Or Baseline	Des-methyl analog: 2 of 3 features (no C1 methyl) ; 1-Methylcyclohexane-1-carboxylic acid: 1 of 3 features (no 4-substituent) ; trans-4-Pentylcyclohexanecarboxylic acid: 0 of 3 features (no C1 methyl, linear pentyl)
Quantified Difference	Target compound is the only structure combining all three differentiating features among identified commercially available comparators
Conditions	Cross-database structural search against supplier catalogs (Bidepharm, Sigma-Aldrich, AChemBlock, CymitQuimica) and patent literature (US 2,771,487, US 8,470,841)

Why This Matters

Scaffold uniqueness in commercial chemical space translates to unexplored IP territory and novel property space for drug discovery; a building block that cannot be replicated by any single commercially available analog provides procurement-driven competitive advantage in lead generation campaigns.

• [1] Ethyl Corporation. Tertiary alkyl substituted cyclohexane carboxylic acids, derivatives thereof, and method for producing the same. US Patent 2,771,487, issued November 20, 1956. View Source

Application Scenarios: 1-Methyl-4-(tert-pentyl)cyclohexane-1-carboxylic Acid

ACC Inhibitor Lead Optimization Campaigns

For teams pursuing acetyl-CoA carboxylase (ACC) inhibitors targeting metabolic diseases, this compound provides a patent-precedented cyclohexane carboxylic acid fragment that specifically incorporates the quaternary C1 center and tert-pentyl substitution pattern disclosed in US 8,470,841 B2 . The downstream elaborated inhibitor derived from this building block class demonstrates ACC2 inhibition with IC₅₀ = 210 nM in a luminometric assay at pH 7.5, 37°C [1]. This documented target engagement makes the compound suitable for SAR expansion around the cyclohexane-carboxylic acid linker region of ACC inhibitor pharmacophores.

Scaffold-Hopping and Chemical Space Exploration

The target compound's unique combination of three structural features (quaternary C1, branched 4-tert-pentyl, free carboxylic acid) is not replicated by any single commercially available cyclohexane carboxylic acid analog . Procurement of this building block enables exploration of novel chemical space in fragment-based drug discovery, diversity-oriented synthesis, or DNA-encoded library construction, where scaffold novelty directly correlates with IP generation potential and hit diversity [1].

Amide Coupling and Esterification with Quaternary Center Stability

The quaternary C1 carbon prevents epimerization during amide bond formation or esterification reactions, a documented concern with non-quaternary α-substituted carboxylic acids . The commercial availability of this compound with batch-specific NMR, HPLC, and GC characterization at 95% purity [1] supports reproducible reaction outcomes in parallel synthesis and library production workflows where building block identity and purity consistency are critical for hit validation.

Branched vs. Linear Alkyl Physicochemical Profiling

The 14 Da molecular weight difference (MW 212.33 vs. 198.30) and branched vs. linear alkyl topology relative to the closest commercial analogs make this compound valuable for systematic studies correlating cyclohexane substitution patterns with logD, aqueous solubility, plasma protein binding, and metabolic stability. Such head-to-head comparator studies enable medicinal chemists to build data-driven selection criteria for cyclohexane acid building blocks in lead optimization.

Application

Selection Property

Validation Focus

ACC inhibitor SAR studies

Patent-precedented quaternary cyclohexane fragment

ACC2 target engagement assay review

Scaffold diversity & chemical space exploration

Unique tridentate structural features

Scaffold novelty vs commercial analog landscape

Amide coupling / esterification workflows

Quaternary C1 prevents epimerization

Reproducibility with characterized building block

Physicochemical profiling (logD, solubility, PPB)

Branched tert-pentyl vs linear pentyl topology

Head-to-head comparator property analysis

• [1] BindingDB. Entry BDBM97617 (CHEMBL1629723): US8470841, 46. Affinity Data: IC₅₀ = 210 nM for human ACC2. Available at: https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=97617 View Source